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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sre-ll

Cat. No.: B12377778

This document provides essential safety and logistical information for the handling and disposal
of Sre-ll, a potent, second-generation serine protease inhibitor. The following procedures are
designed to ensure the safety of laboratory personnel and the integrity of experimental
outcomes. Adherence to these guidelines is mandatory for all researchers, scientists, and drug
development professionals working with this compound.

Hazard Identification and Risk Assessment

Sre-ll is a highly potent, selective inhibitor of a key serine protease. While comprehensive
toxicological data is still under investigation, preliminary studies indicate potential for high
cytotoxicity and biological activity at low concentrations. The primary routes of exposure are
inhalation of aerosolized powder, dermal absorption, and accidental ingestion.

Quantitative Compound Data:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12377778?utm_src=pdf-interest
https://www.benchchem.com/product/b12377778?utm_src=pdf-body
https://www.benchchem.com/product/b12377778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Value

Source

Molecular Weight

452.8 g/mol

Internal Analysis

Physical State

Crystalline Solid (Fine Powder)

Visual Inspection

IC50 (Target Protease)

5.2nM

In Vitro Assay

LD50 (Oral, Rat)

>50 mg/kg (Estimated)

Pre-clinical Study

Solubility

DMSO (=50 mg/mL), Water

(<1 mg/mL)

Solubility Testing

Required Personal Protective Equipment (PPE)

Due to the potent nature of Sre-ll, a stringent PPE protocol is required at all times. The

following table outlines the minimum PPE requirements for handling Sre-ll in solid and

solubilized forms.

PPE Requirements for Sre-ll Handling:

Primary .
. . Eye Respiratory
Task Engineering Gloves . Lab Coat .
Protection Protection
Control
o Certified Double Chemical ]
Weighing ) o Chemical N95/FFP2
_ Chemical Nitrile/Neopre  Safety ] )
Solid Sre-ll Resistant Respirator
Fume Hood ne Goggles
Preparing Certified Double Chemical ) )
] o Chemical Not Required
Stock Chemical Nitrile/Neopre  Safety ) )
] Resistant (in hood)
Solutions Fume Hood ne Goggles
Handling Standard
) ) o Safety Standard ]
Dilute Laboratory Single Nitrile Not Required
] Glasses Cotton
Solutions Bench

Operational Plan: Step-by-Step Handling Protocol
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This section details the procedural steps for safely weighing Sre-Il powder and preparing a
stock solution.

Experimental Workflow: Sre-ll Stock Solution Preparation

1. Assemble PPE

'

2. Prepare Fume Hood

'

3. Weigh Sre-Il Powder

4. Solubilize in DMSO

5. Vortex to Dissolve

6. Aliquot & Store

7. Decontaminate Workspace

8. Dispose of Waste

Click to download full resolution via product page
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Caption: Workflow for preparing Sre-ll stock solution.
Protocol Details:

o Assemble PPE: Before entering the lab, don all required PPE as specified in the table above
for handling solid Sre-Il. This includes a chemical-resistant lab coat, double gloves, and
safety goggles.

e Prepare Fume Hood: Ensure the chemical fume hood is certified and functioning correctly.
Decontaminate the work surface with 70% ethanol. Place a plastic-backed absorbent liner on
the work surface.

» Weigh Sre-ll Powder:

o Tare a suitable microcentrifuge tube on a calibrated analytical balance inside the fume
hood.

o Carefully add the desired amount of Sre-ll powder to the tube using a chemical-resistant
spatula. Avoid creating dust.

o Close the primary container of Sre-Il powder immediately.
e Solubilize in DMSO:

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the Sre-Il powder.

e Vortex to Dissolve:
o Secure the cap of the microcentrifuge tube.

o Vortex the solution until all Sre-ll powder is completely dissolved. Visually inspect to
confirm no solid particles remain.

e Aliquot & Store:

o Aliquot the stock solution into smaller, clearly labeled, cryo-vials for single-use to avoid
repeated freeze-thaw cycles.
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o Store aliquots at -20°C or -80°C as recommended by the stability profile.

o Decontaminate Workspace:

o Wipe down the spatula, balance, and any surfaces that may have come into contact with
Sre-ll using a suitable deactivating agent or 70% ethanol.

» Dispose of Waste:

o Dispose of all contaminated materials, including the absorbent liner, used pipette tips, and
outer gloves, in the designated hazardous chemical waste container.

Disposal Plan

Proper disposal of Sre-ll and associated waste is critical to prevent environmental
contamination and accidental exposure.

Waste Stream Management:

Waste Type Container Disposal Procedure

) Collect in a designated, sealed
_ Labeled Hazardous Chemical . o
Solid Sre-lII container. Do not mix with
Waste
other waste.

) Labeled Hazardous Chemical Includes pipette tips, tubes,
Contaminated Labware
Waste gloves, absorbent pads.

o Collect unused stock solutions
o Labeled Hazardous Liquid ) )
Concentrated Liquid Waste in a sealed, compatible
Waste )
container.

Check local regulations. May
_ ) _ For trace amounts from
Dilute Aqueous Waste require treatment before drain )
i experimental assays.
disposal.

Emergency Procedures

Exposure Response:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12377778?utm_src=pdf-body
https://www.benchchem.com/product/b12377778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and water for at least 15 minutes. Seek medical attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response:
o Alert Personnel: Notify others in the immediate area of the spill.

o Evacuate: If the spill is large or involves a significant amount of powder outside a fume hood,
evacuate the area.

o Control Access: Restrict access to the spill area.

o Clean-up (Small Spill): For small spills within a fume hood, use a chemical spill kit. Cover the
spill with an absorbent material, then carefully collect the material into a labeled hazardous
waste container. Decontaminate the area thoroughly.

o Report: Report all spills and exposures to the Laboratory Supervisor and Environmental
Health & Safety (EHS) office immediately.

lllustrative Signaling Pathway:
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Caption: Sre-ll inhibits a target serine protease, blocking downstream signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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